Cas no 1806977-84-3 (2-(Difluoromethyl)-3-fluoro-6-nitropyridine-5-methanol)

• Product Name: 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-5-methanol
• CAS No: 1806977-84-3
• MF: C₇H₅F₃N₂O₃
• MW: 222.121412038803
• CID: 4883585
• Update Time: 2025-06-14

2-(Difluoromethyl)-3-fluoro-6-nitropyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-5-methanol

• Inchi： 1S/C7H5F3N2O3/c8-4-1-3(2-13)7(12(14)15)11-5(4)6(9)10/h1,6,13H,2H2
• InChI Key： QETQMYXSAFFFJU-UHFFFAOYSA-N
• SMILES： FC1C=C(CO)C([N+](=O)[O-])=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 0.9
• Topological Polar Surface Area: 78.9

Additional information on 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-5-methanol

Research Brief on 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-5-methanol (CAS: 1806977-84-3)

2-(Difluoromethyl)-3-fluoro-6-nitropyridine-5-methanol (CAS: 1806977-84-3) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. The presence of fluorine atoms enhances its metabolic stability and bioavailability, making it a valuable scaffold for further chemical modifications.

Recent studies have focused on the synthesis and biological evaluation of 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-5-methanol. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution, to efficiently construct the pyridine core. The compound's reactivity has been explored in the context of developing novel inhibitors for enzymes involved in inflammatory pathways and cancer progression. Preliminary results indicate that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets.

In addition to its pharmacological potential, 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-5-methanol has been investigated for its physicochemical properties. Studies have demonstrated its stability under various pH conditions and its ability to penetrate cell membranes, which are critical factors for drug development. Computational modeling and molecular docking simulations have further elucidated its binding interactions with target proteins, providing insights into structure-activity relationships (SAR).

The compound's versatility extends beyond therapeutic applications. Recent reports highlight its use as a key intermediate in the synthesis of agrochemicals, particularly herbicides and fungicides. The fluorine atoms contribute to the compound's ability to disrupt metabolic pathways in pests, offering a sustainable alternative to traditional agrochemicals. Environmental impact assessments are currently underway to evaluate its biodegradability and ecotoxicological profile.

Despite these advancements, challenges remain in optimizing the synthetic yield and scalability of 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-5-methanol. Researchers are exploring green chemistry approaches, such as solvent-free reactions and catalytic systems, to address these issues. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into practical applications.

In conclusion, 2-(Difluoromethyl)-3-fluoro-6-nitropyridine-5-methanol (CAS: 1806977-84-3) represents a promising candidate for both pharmaceutical and agrochemical development. Its unique structural features and demonstrated biological activity warrant further investigation. Future research should focus on expanding its SAR profile, improving synthetic efficiency, and conducting in vivo studies to validate its therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological relevance, offering exciting opportunities for interdisciplinary research.